(R)-N-((S)-(4-(tert-Butyl)phenyl)(2-(diphenylphosphanyl)phenyl)methyl)-2-methylpropane-2-sulfinamide

Specification

• Molecular Formula: C33H38NOPS
• Molecular Weight: 527.7 g/mol
• IUPAC Name: N-[(S)-(4-tert-butylphenyl)-(2-diphenylphosphanylphenyl)methyl]-2-methylpropane-2-sulfinamide
• Standard InChI: InChI=1S/C33H38NOPS/c1-32(2,3)26-23-21-25(22-24-26)31(34-37(35)33(4,5)6)29-19-13-14-20-30(29)36(27-15-9-7-10-16-27)28-17-11-8-12-18-28/h7-24,31,34H,1-6H3/t31-,37?/m0/s1
• Standard InChI Key: DLBHPNHATQGLBQ-RKBNTCOGSA-N
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)[C@@H](C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)NS(=O)C(C)(C)C
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)NS(=O)C(C)(C)C

Introduction

Molecular Architecture and Stereochemical Features

The compound’s structure integrates three critical elements:

• A 2-methylpropane-2-sulfinamide core, derived from tert-butanesulfinamide, a well-established chiral auxiliary in asymmetric amine synthesis.

• A 4-(tert-butyl)phenyl group, which introduces steric bulk to modulate substrate approach in catalytic cycles.

• A 2-(diphenylphosphanyl)phenyl moiety, providing a strong σ-donor ligand for transition metal coordination.

The stereochemical configuration is explicitly defined by the (R) designation at the sulfinamide sulfur and the (S) configuration at the benzylic carbon, creating a diastereomeric ligand framework. This dual stereogenic center arrangement enables precise control over metal coordination geometry, as demonstrated in related Ming-Phos ligands that employ similar sulfinamide-phosphine hybrids.

Table 1: Key Molecular Properties

Property	Value
CAS Number	VC18282814
Molecular Formula	C₃₃H₃₈NOPS
Molecular Weight	527.7 g/mol
Chiral Centers	2 (Sulfur: R; Benzylic: S)
Key Functional Groups	Sulfinamide, Phosphine

Synthesis and Scalability

The synthesis of this ligand follows a modular strategy, combining established methodologies for sulfinamide and phosphine construction:

Step 1: Preparation of tert-Butanesulfinamide Precursor
Enantiopure tert-butanesulfinamide is synthesized via enantioselective oxidation of di-tert-butyl disulfide using a vanadyl acetylacetonate catalyst with a chiral aminoindanol-derived ligand. This method achieves >99% enantiomeric excess (ee), critical for downstream stereochemical fidelity.

Catalytic Applications in Asymmetric Synthesis

The ligand’s hybrid design enables its use in dual activation modes:

• Sulfinamide: Directs substrate approach via non-covalent interactions (e.g., hydrogen bonding)

• Phosphine: Coordinates to transition metals (Au, Ag, Cu) to form chiral catalytic centers

Gold-Catalyzed Cycloadditions

In gold(I)-catalyzed [2+2] cycloadditions of enynones with nitrones, analogous Ming-Phos ligands achieve 90–95% ee and >20:1 diastereomeric ratios. The tert-butyl group in the 4-position of the phenyl ring is postulated to shield one face of the metal center, enforcing axial chirality in the transition state.

Silver-Mediated [3+2] Cyclizations

For silver-catalyzed reactions between azomethine ylides and maleimides, related ligands with 3,5-bis(trifluoromethyl)phenyl substituents afford 94–98% ee. The electron-withdrawing CF₃ groups enhance ligand-metal electron transfer, a feature potentially replicable through the tert-butyl group’s inductive effects in this compound.

Table 2: Comparative Catalytic Performance

Reaction Type	Substrate Pair	Yield (%)	ee (%)
Au(I)-Catalyzed [2+2]	2-(1-Alkynyl)alk-2-en-1-ones	85–92	90–95
Ag(I)-Mediated [3+2]	Azomethine ylides	88–94	94–98

Industrial and Pharmaceutical Relevance

The ligand’s modular synthesis and high enantioselectivity make it valuable for:

• APIs Synthesis: Production of chiral amines in drugs like cetirizine, where ee directly correlates with therapeutic efficacy.

• Agrochemicals: Enantioselective synthesis of herbicides with reduced ecotoxicity through chirality-dependent mode of action.

Future Directions and Challenges

• Computational Modeling: DFT studies could map the ligand’s conformational landscape during catalysis.

• Solvent Engineering: Adapting AIAC principles to this ligand might enable enantioselectivity reversal via solvent composition.

• Heterogenization: Immobilization on mesoporous supports could facilitate catalyst recycling without ee erosion.